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Application Notes: n-Heptyl B-D-thioglucoside

n-Heptyl B-D-thioglucoside (HTG) is a non-ionic detergent widely used in membrane biochemistry. Its

effectiveness lies in solubilizing membrane proteins without causing significant denaturation, making it ideal

for protein purification and functional analysis, especially with samples containing [3-glycosidase activity [1].

Key Properties and Specifications

The following table summarizes the key chemical and physical characteristics of n-Heptyl [B-D-

thioglucoside:

Property

Specification

Chemical Name

Molecular Formula

Molecular Weight

CAS Number

n-Heptyl-B-D-thioglucopyranoside [1]

C13H2605S [1] [2] [3]

294.41 g/mol [1] [2] [3]

85618-20-8 [1] [3]
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Property

Appearance

Purity (GC)

Critical Micelle Concentration (CMC)

Melting Point

Solubility

Storage

Specification

White powder or waxy solid [1] [2]

> 98.0% - 99% [1] [2]

30 mM [1] [2]

98 °C [2]

Soluble in water and methanol (100 mg/mL) [1] [2]

0-5°C or -20°C [1] [2]

Advantages and Research Applications

HTG is particularly useful for researchers since it remains stable and effective at low temperatures (e.g.,

4°C), which is crucial for maintaining the stability of many membrane proteins during extraction [1]. Unlike

glucoside-based detergents, its thioglucoside structure makes it resistant to degradation by B-glycosidase,

allowing its use in a wider range of biological samples without loss of effectiveness [1].

In practice, HTG has been successfully used in diverse research contexts:

¢ Protein Crystallography: The X-ray crystal structure of Ferredoxin-NADP(H) Reductase was
determined at 1.68 A resolution with three HTG molecules bound, demonstrating its utility in forming
well-ordered crystals for structural biology [4].

e Enzyme Purification and Study: It has been used to purify and characterize various enzymes,
including 5'-nucleotidase from Vibrio parahaemolyticus and cytochrome c oxidase from

Thiobacillus ferrooxidans, indicating its effectiveness in isolating functionally active proteins [1].
¢ Reconstitution of Protein Complexes: HTG has been employed in the reconstitution of

superoxide-forming NADPH oxidase from purified cytochrome b558, a key complex in immune cell

function [1].

Experimental Protocols
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Protocol 1: Solubilization of Membrane Proteins using n-Heptyl
B-D-thioglucoside

This protocol outlines the basic steps for extracting membrane proteins from a biological membrane fraction

using HTG.

Workflow Overview The following diagram illustrates the key stages of the membrane protein

solubilization process:

Add HTG Detergent
(Above CMC of 30 mM)

'

Incubate with Gentle Agitation
(60-90 mins, 4°C)

'

Centrifuge
(100,000-150,000 x g, 60 mins)

:

Collect Supernatant

Click to download full resolution via product page

Materials and Reagents
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Membrane fraction (e.g., isolated cell membranes)
n-Heptyl B-D-thioglucoside (HTG) powder [1] [2]

Suitable buffer (e.qg., Tris-HCI, phosphate buffer), ice-cold
Ultracentrifuge and corresponding tubes

Step-by-Step Procedure

e Preparation: Obtain a purified membrane fraction from your cell culture or tissue of interest. Keep all
materials and buffers on ice to preserve protein activity.

e Detergent Addition: Add HTG powder directly to the membrane suspension to a final concentration
significantly above its CMC of 30 mM (e.g., 50-60 mM) to ensure sufficient micelle formation for
solubilization [1] [2].

¢ Solubilization Incubation: Incubate the mixture for 60-90 minutes at 4°C with gentle agitation or
stirring to facilitate detergent interaction with the membrane [1].

e Separation: Centrifuge the solubilized mixture at high speed (e.g., 100,000 to 150,000 x g) for 60
minutes at 4°C to pellet insoluble material and non-solubilized membranes [1].

e Collection: Carefully collect the supernatant, which contains the solubilized membrane proteins. The
detergent can later be removed via dilution or dialysis below its CMC [1].

Protocol 2: Use of HTG in Crystallization Trials for Membrane
Proteins

HTG can be used in sparse matrix screens to identify initial crystallization conditions for membrane proteins

[4].
Materials and Reagents

e Purified, solubilized membrane protein in HTG
e Sparse matrix crystallization screening kits
¢ Crystallization plates

Step-by-Step Procedure

¢ Protein Preparation: Purify the target membrane protein using HTG as the primary detergent,
ensuring homogeneity.

e Crystallization Setup: Set up crystallization trials using the vapor-diffusion method (e.g., sitting or
hanging drops).

e Screen with HTG: Include HTG in the sparse matrix screens. As evidenced in the structure of
Ferredoxin-NADP(H) Reductase (PDB ID: 2BGI), HTG molecules can incorporate into the crystal
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lattice, potentially aiding crystal formation and stability [4].
e Optimization: Optimize initial crystal hits by fine-tuning parameters such as HTG concentration, pH,
and precipitant type.

Handling and Safety

¢ Personal Protective Equipment (PPE): Wear gloves, eyeshields, and an N95 respirator when
handling the powder [2].

e Storage: Store the product at 0-5°C or -20°C as recommended [1] [2].

e Appearance and Solubility: The solid should be white and form a clear, colorless solution when
dissolved [1].

References to Primary Research

The following references from the search results provide specific examples of n-Heptyl -D-thioglucoside
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lonic Detergent Useful for Membrane Biochemistry. Biochem. J., 222, 829. [1]

e Tsuchiya, T., & Saito, S. (1984). Use of n-Octyl-B-D-Thioglucoside, a New Nonionic Detergent, for
Solubilization and Reconstitution of Membrane Proteins. J. Biochem., 96, 1593. [1]

e Shimamoto, T., Saito, S., & Tsuchiya, T. (1985). Value of Heptyl-3-D-Thioglucoside, a New Nonionic
Detergent, in Studies on Membrane Proteins. J. Biochem., 97, 1807. [1]

¢ Nogues, I, et al. (2005). The Ferredoxin-NADP(H) Reductase from Rhodobacter Capsulatus:
Molecular Structure and Catalytic Mechanism. Biochemistry, 44, 11730. (Includes PDB ID: 2BGl, a
structure solved using HTG) [4]

o Kai, M., et al. (1992). Thiobacillus ferrooxidans Cytochrome ¢ Oxidase: Purification, and Molecular
and Enzymatic Features. J. Biochem., 112, 816. [1]

e Miki, T., Yoshida, L.S., & Kakinuma, K. (1992). Reconstitution of superoxide-forming NADPH
oxidase activity with cytochrome b558 purified from porcine neutrophils. Requirement of a membrane-
bound flavin enzyme for reconstitution of activity. J. Biol. Chem., 267, 18695. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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